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Compound of Interest

Compound Name: S07662

Cat. No.: B1680356 Get Quote

Introduction

Hypothetical Antibody S07662 is a highly specific rabbit polyclonal antibody designed for the

detection of the hypothetical protein "Target-X" in formalin-fixed, paraffin-embedded (FFPE)

tissue sections. Target-X is a key regulator in the "Hypothetical Signaling Pathway," which is

implicated in cellular proliferation and differentiation. These application notes provide detailed

protocols and expected results for the use of S07662 in immunohistochemistry (IHC).
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Parameter Specification

Product Name Hypothetical Antibody S07662

Target Target-X

Host Species Rabbit

Clonality Polyclonal

Isotype IgG

Immunogen
A synthetic peptide corresponding to a

sequence at the C-terminus of human Target-X.

Formulation
Liquid in PBS with 0.02% sodium azide and

50% glycerol.

Storage
Store at -20°C. Avoid repeated freeze-thaw

cycles.

Applications Immunohistochemistry (Paraffin)

Recommended Dilutions

Application Recommended Dilution

Immunohistochemistry (Paraffin) 1:100 - 1:500

Note: Optimal dilutions should be determined by the end user.

Immunohistochemistry Protocol for FFPE Tissues
This protocol provides a general guideline for the use of Hypothetical Antibody S07662 on

formalin-fixed, paraffin-embedded tissue sections.

Materials

Formalin-fixed, paraffin-embedded tissue sections on charged slides

Xylene or a xylene substitute
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Ethanol (100%, 95%, 70%)

Deionized water

Antigen Retrieval Buffer (e.g., Citrate Buffer, pH 6.0)

Wash Buffer (e.g., PBS with 0.1% Tween-20)

Blocking Buffer (e.g., 5% normal goat serum in Wash Buffer)

Primary Antibody: Hypothetical Antibody S07662

Biotinylated Secondary Antibody (e.g., Goat Anti-Rabbit IgG)

Streptavidin-HRP

DAB Chromogen Substrate Kit

Hematoxylin Counterstain

Mounting Medium

Procedure

Deparaffinization and Rehydration:

Immerse slides in xylene for 2 x 5 minutes.

Immerse slides in 100% ethanol for 2 x 3 minutes.

Immerse slides in 95% ethanol for 2 minutes.

Immerse slides in 70% ethanol for 2 minutes.

Rinse slides in deionized water.

Antigen Retrieval:

Preheat Antigen Retrieval Buffer to 95-100°C.
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Immerse slides in the preheated buffer and incubate for 20 minutes.

Allow slides to cool in the buffer for 20 minutes at room temperature.

Rinse slides with deionized water and then with Wash Buffer.

Blocking:

Block endogenous peroxidase activity by incubating slides in 3% hydrogen peroxide for 10

minutes.

Rinse with Wash Buffer.

Incubate slides with Blocking Buffer for 30 minutes at room temperature to block non-

specific antibody binding.

Primary Antibody Incubation:

Dilute Hypothetical Antibody S07662 to the optimal concentration in Blocking Buffer.

Incubate slides with the diluted primary antibody overnight at 4°C in a humidified chamber.

Secondary Antibody and Detection:

Rinse slides with Wash Buffer for 3 x 5 minutes.

Incubate slides with the biotinylated secondary antibody for 1 hour at room temperature.

Rinse slides with Wash Buffer for 3 x 5 minutes.

Incubate slides with Streptavidin-HRP for 30 minutes at room temperature.

Rinse slides with Wash Buffer for 3 x 5 minutes.

Chromogenic Detection:

Prepare the DAB substrate solution according to the manufacturer's instructions.
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Incubate slides with the DAB solution until the desired brown staining intensity is reached

(typically 1-10 minutes).

Rinse slides with deionized water to stop the reaction.

Counterstaining, Dehydration, and Mounting:

Counterstain with hematoxylin for 1-2 minutes.

Rinse with deionized water.

Dehydrate slides through graded ethanol solutions (70%, 95%, 100%).

Clear in xylene and mount with a permanent mounting medium.

Expected Staining Pattern

Positive Control: Human colon carcinoma tissue should show strong cytoplasmic and

membranous staining for Target-X.

Negative Control: Omission of the primary antibody should result in no specific staining.

Cellular Localization: Cytoplasmic and Membranous.
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Caption: Hypothetical Signaling Pathway involving Target-X.
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Experimental Workflow for IHC using S07662

Start: FFPE Tissue Section

Deparaffinization & Rehydration
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End: Microscopic Analysis
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Caption: Immunohistochemistry Experimental Workflow.

To cite this document: BenchChem. [Application Notes: Hypothetical Antibody S07662 for
Immunohistochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680356#s07662-for-immunohistochemistry-
protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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